Cas no 1361867-88-0 (Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361867-88-0
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798257
• Update Time: 2025-09-28

Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-6(8(11)12)4(3-16)2-5(17-7)10(13,14)15/h2,8H,3,16H2,1H3
• InChI Key： QVDBYOCUUICDSN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(C(F)(F)F)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361867-88-0): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361867-88-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties and biological activities. In this detailed overview, we will explore the compound's chemical structure, synthesis methods, pharmacological potential, and its relevance in contemporary research.

The molecular structure of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple fluorinated substituents, specifically at the 3rd and 6th positions of the pyridine ring, along with an aminomethyl group at the 4th position and a carboxylate ester at the 2nd position, imparts distinct electronic and steric properties to the molecule. These features make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a series of well-planned chemical transformations. The introduction of fluorine atoms is particularly critical, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall pharmacological profile of a drug candidate. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve the desired fluorinated pyridine core structure. The final step typically involves esterification to introduce the carboxylate ester functionality, which enhances solubility and bioavailability.

One of the most compelling aspects of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate is its potential as a pharmacophore in drug development. The combination of electron-withdrawing and electron-donating groups around the pyridine ring creates a diverse range of interactions with biological targets. This makes it a valuable scaffold for designing molecules with specific therapeutic effects.

Recent research has highlighted the compound's role in addressing various therapeutic challenges. For instance, studies have indicated that derivatives of this compound exhibit promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. The fluorinated substituents are particularly noteworthy, as they have been shown to enhance binding affinity to target proteins while minimizing off-target effects.

The pharmacological profile of Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate has also been explored in terms of its interaction with enzymes and receptors relevant to neurological disorders. Preliminary data suggest that this compound may modulate neurotransmitter systems, offering potential benefits in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of fluorinated heterocycles in developing novel therapeutics for neurological conditions.

In addition to its therapeutic potential, this compound has shown promise in materials science applications. The unique electronic properties conferred by the fluorinated substituents make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune electronic characteristics through strategic functionalization opens up new possibilities for advanced material design.

The future direction of research on Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate is likely to focus on optimizing its synthetic routes for scalability and cost-effectiveness. Additionally, further exploration into its biological activities will be crucial for identifying new therapeutic applications or improving existing ones. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this versatile compound.

In conclusion, Methyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and material science. Its complex molecular architecture and unique properties position it as a valuable tool for addressing some of today's most pressing medical challenges. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in scientific innovation.